Cas no 1182772-61-7 ((1-butyl-2-piperidinyl)acetic Acid)
1182772-61-7 structure
Product Name:(1-butyl-2-piperidinyl)acetic Acid
CAS No:1182772-61-7
MF:C11H21NO2
MW:199.28994345665
CID:1207722
PubChem ID:61009856
Update Time:2025-04-20
(1-butyl-2-piperidinyl)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- (1-butyl-2-piperidinyl)acetic Acid
- 1182772-61-7
- 2-(1-butylpiperidin-2-yl)acetic acid
- AKOS010237483
-
- Inchi: 1S/C11H21NO2/c1-2-3-7-12-8-5-4-6-10(12)9-11(13)14/h10H,2-9H2,1H3,(H,13,14)
- InChI Key: OAXZOUJWMWGEBC-UHFFFAOYSA-N
- SMILES: OC(CC1CCCCN1CCCC)=O
Computed Properties
- Exact Mass: 199.157228913g/mol
- Monoisotopic Mass: 199.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 40.5Ų
(1-butyl-2-piperidinyl)acetic Acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
1182772-61-7 ((1-butyl-2-piperidinyl)acetic Acid) Related Products
- 19832-04-3(2-Piperidylacetic Acid)
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- 107388-72-7(2-(1-Methylpiperidin-2-yl)acetic acid)
- 64625-19-0(2-(2S)-piperidin-2-ylacetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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